Cas no 1630906-96-5 (5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1630906-96-5
• MF: C₈H₈Cl₂N₄O
• MW: 247.081318855286
• MDL: MFCD28166329
• CID: 2094297
• PubChem ID: 91800873
• Update Time: 2025-06-07

5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine
• AS-52231
• 1630906-96-5
• CS-0050725
• AKOS025289688
• 5,7-Dichloro-2-(2-methoxyethyl)pyrazolo[4,3-d]pyrimidine
• 2H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-2-(2-methoxyethyl)-
• DTXSID201179682
• P14612
• C8H8Cl2N4O
• SB13149

• MDL： MFCD28166329
• Inchi： 1S/C8H8Cl2N4O/c1-15-3-2-14-4-5-6(13-14)7(9)12-8(10)11-5/h4H,2-3H2,1H3
• InChI Key： ZMUFOSSHRVESLG-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CN(CCOC)N=2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 246.0075163g/mol
• Monoisotopic Mass: 246.0075163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.8Ų

Additional information on 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine

Introduction to 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine (CAS No. 1630906-96-5)

5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine (CAS No. 1630906-96-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine features a pyrazolo[4,3-d]pyrimidine core with specific substituents that enhance its pharmacological profile. The presence of dichloro groups at the 5 and 7 positions, along with a 2-methoxyethyl substituent at the 2 position, contributes to its unique biological activity and selectivity. These structural modifications have been shown to influence the compound's binding affinity to various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine in the treatment of various diseases. One notable area of research is its anticancer activity. In vitro and in vivo studies have demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine has also shown promise in the treatment of inflammatory disorders. Preclinical studies have indicated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

To further explore the clinical potential of 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine, several phase I and II clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Preliminary results from these trials have been encouraging, with no significant adverse effects reported thus far.

In conclusion, 5,7-Dichloro-2-(2-methoxyethyl)-2H-pyrazolo[4,3-d]pyrimidine (CAS No. 1630906-96-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments for a variety of diseases.